Cas no 1242992-85-3 (3-{[(4-chlorophenyl)methyl]sulfanyl}-7-(2-methoxyphenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one)

• Product Name: 3-{[(4-chlorophenyl)methyl]sulfanyl}-7-(2-methoxyphenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• CAS No: 1242992-85-3
• MF: C₁₉H₁₅ClN₄O₂S
• MW: 398.866001367569
• CID: 5345289
• Update Time: 2025-10-18

3-{[(4-chlorophenyl)methyl]sulfanyl}-7-(2-methoxyphenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one Chemical and Physical Properties

Names and Identifiers

• 3-((4-chlorobenzyl)thio)-7-(2-methoxyphenyl)-[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one
• 3-[(4-chlorophenyl)methylsulfanyl]-7-(2-methoxyphenyl)-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• 3-[(4-chlorobenzyl)thio]-7-(2-methoxyphenyl)[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one
• 3-{[(4-chlorophenyl)methyl]sulfanyl}-7-(2-methoxyphenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one

• Inchi： 1S/C19H15ClN4O2S/c1-26-16-5-3-2-4-15(16)23-10-11-24-17(18(23)25)21-22-19(24)27-12-13-6-8-14(20)9-7-13/h2-11H,12H2,1H3
• InChI Key： JDTVFOWZWPVKGE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1=NN=C2C(N(C=CN21)C1C=CC=CC=1OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 558
• XLogP3: 3.6
• Topological Polar Surface Area: 85.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on 3-{[(4-chlorophenyl)methyl]sulfanyl}-7-(2-methoxyphenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one

Comprehensive Analysis of 3-{[(4-chlorophenyl)methyl]sulfanyl}-7-(2-methoxyphenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one (CAS No. 1242992-85-3)

The compound 3-{[(4-chlorophenyl)methyl]sulfanyl}-7-(2-methoxyphenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one, identified by its CAS No. 1242992-85-3, is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule belongs to the [1,2,4]triazolo[4,3-a]pyrazin-8-one family, a class of compounds known for their diverse pharmacological activities. The presence of a 4-chlorophenyl and 2-methoxyphenyl moiety in its structure suggests potential interactions with biological targets, making it a subject of interest for researchers exploring novel therapeutic agents.

One of the most intriguing aspects of CAS No. 1242992-85-3 is its structural complexity, which combines a triazole ring with a pyrazine scaffold. This combination is often associated with enhanced bioavailability and target specificity, which are critical factors in modern drug design. Recent studies have highlighted the role of triazole-containing compounds in modulating enzyme activity and receptor binding, which aligns with the growing demand for precision medicine. The sulfanyl linker in this compound further enhances its potential as a versatile building block for further chemical modifications.

In the context of current research trends, 3-{[(4-chlorophenyl)methyl]sulfanyl}-7-(2-methoxyphenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one is being explored for its potential applications in addressing unmet medical needs. For instance, the rise of antibiotic resistance has spurred interest in novel antimicrobial agents, and compounds like this one are being screened for their efficacy against resistant bacterial strains. Additionally, the 2-methoxyphenyl group is often associated with anti-inflammatory properties, making this compound a candidate for inflammatory disease research.

From a synthetic chemistry perspective, the preparation of CAS No. 1242992-85-3 involves multi-step organic reactions, including cyclization and functional group interconversion. The compound's stability under physiological conditions is another area of investigation, as it determines its suitability for in vivo studies. Researchers are also leveraging computational tools, such as molecular docking and QSAR modeling, to predict the binding affinity and pharmacokinetic profile of this molecule, which are essential for its development as a drug candidate.

The pharmaceutical industry is increasingly focusing on heterocyclic compounds like 3-{[(4-chlorophenyl)methyl]sulfanyl}-7-(2-methoxyphenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one due to their ability to interact with multiple biological pathways. This aligns with the broader trend of polypharmacology, where single molecules are designed to target several disease mechanisms simultaneously. The compound's chlorophenyl and methoxyphenyl substituents are particularly noteworthy, as they are often found in FDA-approved drugs, suggesting a favorable safety profile.

Another hot topic in the scientific community is the exploration of triazolo-pyrazine derivatives for their potential in oncology. Preliminary studies indicate that such compounds may inhibit key enzymes involved in cancer cell proliferation. While CAS No. 1242992-85-3 has not yet been extensively studied in this context, its structural features make it a promising candidate for future anticancer drug development. The integration of AI-driven drug discovery platforms could accelerate the identification of its biological targets and optimize its therapeutic potential.

In summary, 3-{[(4-chlorophenyl)methyl]sulfanyl}-7-(2-methoxyphenyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one represents a fascinating example of modern medicinal chemistry. Its unique structure, combined with the growing demand for innovative therapeutics, positions it as a compound of significant interest. As research progresses, this molecule may pave the way for new treatments in areas such as infectious diseases, inflammation, and oncology, addressing some of the most pressing challenges in healthcare today.